Cas no 1236140-17-2 (2-amino-3-hydroxy-3-(naphthalen-1-yl)propanoic acid)

• Product Name: 2-amino-3-hydroxy-3-(naphthalen-1-yl)propanoic acid
• CAS No: 1236140-17-2
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 6262285
• PubChem ID: 66204315
• Update Time: 2024-01-13

2-amino-3-hydroxy-3-(naphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-(naphthalen-1-yl)propanoic acid
• 1236140-17-2
• EN300-1842154
• AKOS015547666
• CS-0344434

• Inchi： 1S/C13H13NO3/c14-11(13(16)17)12(15)10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11-12,15H,14H2,(H,16,17)
• InChI Key： YHWNVUQQUOGTJN-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)N)C1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes